Cas no 1261967-08-1 (5-(3-Cyanophenyl)-2-hydroxynicotinic acid)

• Product Name: 5-(3-Cyanophenyl)-2-hydroxynicotinic acid
• CAS No: 1261967-08-1
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• CID: 2766538
• PubChem ID: 53222611
• Update Time: 2025-06-26

5-(3-Cyanophenyl)-2-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18316806
• DTXSID30686992
• 1261967-08-1
• 5-(3-CYANOPHENYL)-2-HYDROXYPYRIDINE-3-CARBOXYLIC ACID
• 5-(3-Cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• EN300-359977
• 5-(3-CYANOPHENYL)-2-HYDROXYNICOTINIC ACID
• 5-(3-Cyanophenyl)-2-hydroxynicotinic acid

• Inchi： 1S/C13H8N2O3/c14-6-8-2-1-3-9(4-8)10-5-11(13(17)18)12(16)15-7-10/h1-5,7H,(H,15,16)(H,17,18)
• InChI Key： WHFROLGIJPKCPO-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(=CN1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 240.05349212Da
• Monoisotopic Mass: 240.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-Cyanophenyl)-2-hydroxynicotinic acid

Introduction to 5-(3-Cyanophenyl)-2-hydroxynicotinic Acid (CAS No. 1261967-08-1)

5-(3-Cyanophenyl)-2-hydroxynicotinic acid, a compound with the chemical identifier CAS No. 1261967-08-1, is a specialized organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of extensive studies due to its potential applications in drug development and therapeutic interventions.

The molecular structure of 5-(3-Cyanophenyl)-2-hydroxynicotinic acid consists of a nicotinic acid backbone substituted with a cyanophenyl group at the 3-position. This configuration imparts distinct chemical properties that make it a valuable candidate for further exploration in medicinal chemistry. The presence of both hydroxyl and cyano functional groups enhances its reactivity, enabling diverse synthetic modifications that can be tailored for specific biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those derived from nicotinic acid derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer applications. The unique structural motifs of 5-(3-Cyanophenyl)-2-hydroxynicotinic acid position it as a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The hydroxyl group at the 2-position can engage in hydrogen bonding interactions, while the cyano group can act as a bioisostere for other functional groups, such as carboxylic acids or esters. This dual functionality makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the role of 5-(3-Cyanophenyl)-2-hydroxynicotinic acid in modulating enzyme activity and cellular signaling pathways. For instance, researchers have demonstrated its ability to inhibit certain kinases and phosphodiesterases, which are implicated in various diseases. These findings suggest that this compound could be a valuable lead compound for developing small-molecule inhibitors with therapeutic potential.

The synthesis of 5-(3-Cyanophenyl)-2-hydroxynicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural diversification.

In addition to its pharmacological applications, 5-(3-Cyanophenyl)-2-hydroxynicotinic acid has shown promise in material science research. Its ability to form stable complexes with metal ions and other organic molecules makes it a suitable candidate for developing novel materials with applications in catalysis, sensors, and nanotechnology. The versatility of this compound underscores its importance as a building block for interdisciplinary research.

The biological activity of 5-(3-Cyanophenyl)-2-hydroxynicotinic acid has been further explored through computational modeling and high-throughput screening assays. These approaches have helped researchers identify key interactions between the compound and its target proteins, providing insights into its mechanism of action. Such information is crucial for optimizing drug design and improving therapeutic efficacy.

Future directions in the study of 5-(3-Cyanophenyl)-2-hydroxynicotinic acid include investigating its role in preclinical models and clinical trials. By evaluating its safety profile and pharmacokinetic properties, researchers can assess its potential as a drug candidate for treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits.

In conclusion, 5-(3-Cyanophenyl)-2-hydroxynicotinic acid (CAS No. 1261967-08-1) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing novel therapeutic agents and materials. Continued research efforts will further elucidate its properties and applications, contributing to advancements in medicine and technology.